Cas no 102568-53-6 (Acetonitrile, [(2-methylphenyl)azo][(2-methylphenyl)hydrazono]-)

Acetonitrile, [(2-methylphenyl)azo][(2-methylphenyl)hydrazono]- structure
102568-53-6 structure
Product Name:Acetonitrile, [(2-methylphenyl)azo][(2-methylphenyl)hydrazono]-
CAS No:102568-53-6
MF:C16H15N5
MW:277.323802232742
CID:1132955
PubChem ID:71332822
Update Time:2025-04-20

Acetonitrile, [(2-methylphenyl)azo][(2-methylphenyl)hydrazono]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [(2-methylphenyl)azo][(2-methylphenyl)hydrazono]-
    • 1-cyano-N'-(2-methylanilino)-N-(2-methylphenyl)iminomethanimidamide
    • [(E)-(2-Methylphenyl)diazenyl][2-(2-methylphenyl)hydrazinylidene]acetonitrile
    • Acetonitrile, 2-[2-(2-methylphenyl)diazenyl]-2-[2-(2-methylphenyl)hydrazinylidene]-
    • 102568-53-6
    • DTXSID10761195
    • Inchi: 1S/C16H15N5/c1-12-7-3-5-9-14(12)18-20-16(11-17)21-19-15-10-6-4-8-13(15)2/h3-10,18H,1-2H3/b20-16?,21-19+
    • InChI Key: VEEQNTQNJQKVBZ-NXSQIEGHSA-N
    • SMILES: N(C1C=CC=CC=1C)N=C(C#N)/N=N/C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 277.13295
  • Monoisotopic Mass: 277.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.5
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • PSA: 72.9
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